Cas no 477289-05-7 ((2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide
• CAS No: 477289-05-7
• MF: C₁₇H₁₀ClF₃N₂O
• MW: 350.722313404083
• CID: 6408336
• PubChem ID: 5813524
• Update Time: 2025-05-28

(2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide
• AKOS002186930
• 477289-05-7
• (2E)-3-(2-chlorophenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• (E)-3-(2-chlorophenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• (E)-3-(2-chlorophenyl)-2-cyano-N-(3-(trifluoromethyl)phenyl)acrylamide
• F0762-0227
• 2-Propenamide, 3-(2-chlorophenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C17H10ClF3N2O/c18-15-7-2-1-4-11(15)8-12(10-22)16(24)23-14-6-3-5-13(9-14)17(19,20)21/h1-9H,(H,23,24)
• InChI Key： KLCINGNIOXCADQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C(C#N)=CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 350.0433751g/mol
• Monoisotopic Mass: 350.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide

Research Brief on (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide (CAS: 477289-05-7)

The compound (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide (CAS: 477289-05-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the chlorophenyl and trifluoromethylphenyl moieties, contribute to its distinctive pharmacological properties.

Recent studies have explored the synthesis and optimization of (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. Researchers have also investigated its stability under various conditions, which is critical for its potential formulation into a pharmaceutical product.

In terms of biological activity, (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide has shown promising results in preclinical studies. It exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, recent in vitro studies have demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests potential applications in treating inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

Moreover, the compound has been evaluated for its anticancer properties. Preliminary data indicate that it induces apoptosis in certain cancer cell lines, possibly through the modulation of apoptotic signaling pathways. Researchers are particularly interested in its selectivity, as it appears to spare normal cells while targeting malignant ones. Further studies are needed to elucidate the precise mechanisms underlying this selectivity and to assess its efficacy in animal models.

Pharmacokinetic studies of (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide have also been conducted to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results suggest that the compound has favorable bioavailability and a reasonable half-life, making it a viable candidate for further development. However, challenges such as potential drug-drug interactions and metabolic stability need to be addressed in subsequent phases of research.

In conclusion, (2E)-3-(2-chlorophenyl)-2-cyano-N-3-(trifluoromethyl)phenylprop-2-enamide (CAS: 477289-05-7) represents a promising compound with diverse therapeutic potential. Its synthesis, biological activity, and pharmacokinetic properties have been extensively studied, but further research is required to fully understand its mechanisms and optimize its clinical applications. This brief highlights the current state of knowledge and underscores the need for continued investigation into this intriguing molecule.